(S)-2-Amino-3-(trifluoromethoxy)propanoic acid

Specification

• CAS No.: 1286761-94-1
• Molecular Formula: C4H6F3NO3
• Molecular Weight: 173.09
• IUPAC Name: (2S)-2-amino-3-(trifluoromethoxy)propanoic acid
• Standard InChI: InChI=1S/C4H6F3NO3/c5-4(6,7)11-1-2(8)3(9)10/h2H,1,8H2,(H,9,10)/t2-/m0/s1
• Standard InChI Key: BGDJXHSDJCFWPX-REOHCLBHSA-N
• Isomeric SMILES: C([C@@H](C(=O)O)N)OC(F)(F)F
• SMILES: C(C(C(=O)O)N)OC(F)(F)F
• Canonical SMILES: C(C(C(=O)O)N)OC(F)(F)F

Introduction

Chemical Identity and Structural Features

(S)-2-Amino-3-(trifluoromethoxy)propanoic acid (CAS: 1286761-94-1) has the molecular formula C₄H₆F₃NO₃ and a molecular weight of 173.09 g/mol. The compound features:

• A chiral α-carbon with (S)-configuration.

• A trifluoromethoxy group (-OCF₃) at the β-position.

• A carboxylic acid (-COOH) and amino (-NH₂) group, enabling zwitterionic behavior.

Table 1: Key Structural and Spectral Data

Property	Value/Description
IUPAC Name	(2S)-2-amino-3-(trifluoromethoxy)propanoic acid
InChI Key	BGDJXHSDJCFWPX-REOHCLBHSA-N
SMILES	C(C@@HN)OC(F)(F)F
¹⁹F NMR (δ)	-58 ppm (trifluoromethoxy group)
pKa (Carboxylic Acid)	~2.3 (estimated)
pKa (Amino Group)	~9.7 (estimated)

Synthesis and Enantioselective Preparation

The synthesis of (S)-2-amino-3-(trifluoromethoxy)propanoic acid involves dynamic kinetic resolution (DKR) and asymmetric catalysis to ensure high enantiomeric purity.

Dynamic Kinetic Resolution (DKR)

• Substrate: Racemic 2-amino-3-(trifluoromethoxy)propanoic acid.

• Catalyst: Nickel(II) complexes with chiral ligands (e.g., (S)-proline derivatives).

• Conditions: Methanol, 50°C, 2.5 hours.

• Yield: >95% enantiomeric excess (ee).

Asymmetric Trifluoromethoxylation

• Reagents: Trifluoromethoxylation agents (e.g., AgOCF₃, Cu/ligand systems).

• Key Step: Enantioselective introduction of -OCF₃ via radical or ionic pathways.

• Chiral Auxiliaries: Evans oxazolidinones or Oppolzer sultams.

Table 2: Comparison of Synthesis Methods

Method	Yield (%)	ee (%)	Key Advantage
Dynamic Kinetic Resolution	88–95	98–99	Scalable (>20 g)
Asymmetric Catalysis	70–85	90–95	Broad substrate tolerance

Physicochemical Properties

The trifluoromethoxy group imparts distinct properties:

• Lipophilicity: LogP = -2.3 (calculated), enhancing membrane permeability.

• Metabolic Stability: Resists oxidative degradation (t₁/₂ > 24 hours at pH 7.4).

• Solubility: 3.5 mg/mL in water (25°C), improves in polar aprotic solvents.

Stability Under Physiological Conditions

• Hydrolytic Stability: Stable in PBS (pH 7.4) for >48 hours.

• Photodegradation: UV light (254 nm) cleaves C–O bond, releasing CO₂ and CF₃H.

Biological Activity and Applications

Enzyme Inhibition

• Serine Proteases: Competes with L-serine due to stereoelectronic effects (IC₅₀ = 12 µM).

• GABA Transaminase: Inhibits GABA catabolism (Ki = 8.3 µM), potential anticonvulsant.

Receptor Interactions

• GABAₐ Receptors: Binds to the β-subunit with 5× higher affinity than glycine.

• Ionotropic Glutamate Receptors: Modulates NMDA receptor activity (EC₅₀ = 45 µM).

Medicinal Chemistry

• Drug Design: Used in peptidomimetics to enhance bioavailability (e.g., protease inhibitors).

• Antimicrobial Agents: Derivatives show activity against S. aureus (MIC = 16 µg/mL).

Target	Activity/IC₅₀	Mechanism
Serine Proteases	12 µM	Competitive inhibition
GABAₐ Receptors	Kd = 2.1 µM	Allosteric modulation
S. aureus	MIC = 16 µg/mL	Cell wall synthesis inhibition

Comparison with Analogous Compounds

Table 4: Structural and Functional Comparisons

Compound	Molecular Weight	LogP	Key Biological Activity
(S)-2-Amino-3-(trifluoromethoxy)propanoic acid	173.09	-2.3	GABA receptor modulation
L-Tyrosine	181.19	-2.1	Neurotransmitter precursor
(S)-2-Amino-3-(CF₃)propanoic acid	177.10	-1.8	Enzyme inhibitor (IC₅₀ = 9 µM)